Arene C–H activation using Rh(i) catalysts supported by bidentate nitrogen chelates†
Catalysis Science & Technology Pub Date: 2014-10-20 DOI: 10.1039/C4CY00972J
Abstract
The Rh(I) complexes [(FlDAB)Rh(coe)(TFA)] (1) and [(BOZO)Rh(coe)(TFA)] (2) [FlDAB = N,N-bis-(pentafluorophenyl)-2,3-dimethyl-1,4-diaza-1,3-butadiene, coe = cyclooctene, TFA = trifluoroacetate, BOZO = bis(2-oxazolin-2-yl)] are efficient catalyst precursors for H/D exchange between arenes and DTFA. Catalyst precursor 1 exhibits a TOF of 0.06 s−1 at 150 °C for benzene H/D exchange. DFT calculations revealed that H/D exchange through reversible oxidative addition or internal electrophilic substitution of benzene is a viable pathway.
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Journal Name：Catalysis Science & Technology
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